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Compound of Interest

3,4-dimethylideneheptanedioyl-
CoA

cat. No.: B15600009

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed breakdown of the chemical formula and mass of 3,4-
dimethylideneheptanedioyl-CoA, a complex molecule of interest in various biochemical
pathways. The data is presented to be a ready reference for research and development
applications.

Chemical Identity and Properties

3,4-dimethylideneheptanedioyl-CoA is an acyl-CoA derivative. Its structure is composed of a
Coenzyme A (CoA) moiety linked via a thioester bond to a 3,4-dimethylideneheptanedioyl
group. The systematic construction of its chemical formula and the calculation of its mass are
detailed below.

The molecular structure of Coenzyme A is fundamental to determining the final formula and
mass of its derivatives. Coenzyme A has a chemical formula of C21H36N7016P3S.[1][2][3][4] Its
molar mass is approximately 767.53 g/mol .[1][2][3][5]

The "3,4-dimethylideneheptanedioyl" portion of the molecule is derived from heptanedioic acid,
a seven-carbon dicarboxylic acid. The "3,4-dimethylidene” modification indicates the presence

of two methylidene (=CH3z) groups at the third and fourth carbon positions of the heptane chain.
This acyl group has a chemical formula of CoH110s.
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The formation of a thioester bond between the 3,4-dimethylideneheptanedioyl group and
Coenzyme A results in the elimination of a water molecule. By combining the chemical formula
of the acyl group with that of Coenzyme A and subtracting the elements of water, the precise
chemical formula of 3,4-dimethylideneheptanedioyl-CoA is determined.

Quantitative Data Summary

The following table summarizes the key quantitative data for 3,4-dimethylideneheptanedioyl-
CoA.

Parameter Value

Chemical Formula C30H46N7019P3S
Molar Mass 933.71 g/mol
Exact Mass 933.17821 Da

Note: The molar mass is calculated using the standard atomic weights of the constituent
elements, while the exact mass is determined from the mass of the most abundant isotopes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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